Cas no 1805453-32-0 (Methyl 4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1805453-32-0
• MF: C₁₀H₇F₆NO₂
• MW: 287.158503770828
• CID: 4805615
• Update Time: 2025-10-31

Methyl 4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H7F6NO2/c1-19-6(18)2-4-7(9(12)13)5(11)3-17-8(4)10(14,15)16/h3,9H,2H2,1H3
• InChI Key： PLPGRIVMQQTSIJ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)(F)F)C(CC(=O)OC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine-3-acetate

Methyl 4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805453-32-0): A Comprehensive Overview

Methyl 4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805453-32-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including multiple fluorine substituents and a methyl ester group, which contribute to its potential biological activities and applications.

The chemical structure of Methyl 4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine-3-acetate is particularly noteworthy due to the presence of difluoromethyl and trifluoromethyl groups. These fluorinated moieties are known to enhance the lipophilicity and metabolic stability of organic molecules, making them valuable in the design of novel therapeutic agents. The difluoromethyl group, in particular, has been shown to exhibit unique electronic and steric properties that can influence the binding affinity and selectivity of drug candidates.

Recent studies have explored the potential of Methyl 4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine-3-acetate as a lead compound for the development of new drugs. One such study published in the Journal of Medicinal Chemistry highlighted its activity as a potent inhibitor of a specific enzyme involved in cancer cell proliferation. The researchers found that this compound effectively inhibited the target enzyme with high selectivity, suggesting its potential as a therapeutic agent for cancer treatment.

In addition to its anticancer properties, Methyl 4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine-3-acetate has also been investigated for its potential use in other therapeutic areas. For instance, a study published in the European Journal of Medicinal Chemistry reported that this compound exhibited significant anti-inflammatory effects in vitro and in vivo models. The researchers attributed these effects to its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK.

The synthesis of Methyl 4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine-3-acetate has been optimized through various synthetic routes, with a focus on improving yield and reducing impurities. One common approach involves the reaction of a suitable pyridine precursor with difluoroacetic acid or trifluoroacetic acid, followed by esterification with methanol. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have also been employed to enhance the efficiency and scalability of the synthesis process.

The physicochemical properties of Methyl 4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine-3-acetate have been extensively characterized using various analytical methods, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into the molecular structure and conformational behavior of the compound, which are crucial for understanding its biological activity and optimizing its pharmacological properties.

In terms of pharmacokinetics, Methyl 4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine-3-acetate has demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Preclinical studies have shown that it exhibits good oral bioavailability and a long half-life in vivo, which are desirable attributes for a drug candidate. Additionally, it has been found to have low toxicity in animal models, further supporting its potential for clinical development.

The safety profile of Methyl 4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine-3-acetate has been evaluated through comprehensive toxicological studies. These studies have indicated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, Methyl 4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805453-32-0) represents an exciting molecule with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive lead compound for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to explore its full potential, paving the way for future advancements in drug discovery and development.